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Compound of Interest

Compound Name: 4-Aminohippuric-d4 Acid

Cat. No.: B568717 Get Quote

This document provides immediate, essential safety and logistical information for handling 4-
Aminohippuric-d4 Acid in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
While 4-Aminohippuric-d4 Acid is not classified as a hazardous substance, it is crucial to

handle it with care to minimize exposure. The toxicological properties of this specific deuterated

compound have not been thoroughly investigated. Therefore, following standard laboratory

safety protocols is essential.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection Safety Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Hand Protection Disposable Gloves

Nitrile rubber gloves are

recommended. Inspect gloves

for integrity before use.[1]

Body Protection Laboratory Coat
Standard lab coat to prevent

skin contact.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust generation is

unavoidable, a NIOSH/MSHA

or European Standard EN 149

approved respirator may be

necessary.[2]

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of 4-Aminohippuric-d4 Acid
and to ensure a safe laboratory environment.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, especially when

handling the powdered form to minimize dust generation and accumulation.

Weighing and Transfer: When weighing or transferring the compound, do so carefully to

avoid creating dust. Use appropriate tools, such as a spatula.

Avoid Contact: Prevent contact with eyes, skin, and clothing.
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Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage Conditions:

Parameter Recommendation

Container Store in a tightly closed container.

Temperature
Store in a cool, dry place. Some suppliers

recommend storage at -20°C for the powder.

Light Exposure
Protect from light as the compound may be

light-sensitive.

Incompatible Materials Keep away from strong oxidizing agents.

Accidental Release and Exposure Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

First Aid Measures:
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Exposure Route Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water for at

least 15 minutes. Seek medical attention if

irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of water or milk to

drink. Seek immediate medical attention.

Spill Cleanup Protocol:

Evacuate: If a significant amount is spilled, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For powdered spills, carefully sweep or vacuum the material, avoiding dust

generation. Place the collected material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area with appropriate cleaning agents.

Personal Protection: Wear appropriate PPE during the entire cleanup process.

Disposal Plan
Dispose of 4-Aminohippuric-d4 Acid and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.
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Step-by-Step Disposal Guidance:

Waste Identification: Identify the waste as a non-hazardous chemical waste, unless mixed

with other hazardous materials.

Containerization: Collect waste in a clearly labeled, sealed container.

Labeling: The label should include the chemical name ("4-Aminohippuric-d4 Acid") and any

other components of the waste mixture.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for pickup and disposal through your institution's environmental health and

safety (EHS) office or a licensed chemical waste disposal company. Do not dispose of down

the drain or in regular trash.

Operational Workflow
The following diagram illustrates the standard workflow for handling 4-Aminohippuric-d4 Acid
in a research setting.
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Handling Workflow for 4-Aminohippuric-d4 Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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